Cas no 95046-35-8 (3-Cyclohexen-1-ol,1-methyl-4-(1-methylethyl)-, 1-acetate)
95046-35-8 structure
Product Name:3-Cyclohexen-1-ol,1-methyl-4-(1-methylethyl)-, 1-acetate
CAS No:95046-35-8
MF:C12H20O2
MW:196.286004066467
CID:804834
PubChem ID:524249
Update Time:2025-04-19
3-Cyclohexen-1-ol,1-methyl-4-(1-methylethyl)-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexen-1-ol,1-methyl-4-(1-methylethyl)-, 1-acetate
- (1-methyl-4-propan-2-ylcyclohex-3-en-1-yl) acetate
- 4-(isopropyl)-1-methylcyclohex-3-en-1-yl acetate
- NS00065625
- 1-Terpineol, acetate
- 1-Methyl-4-(propan-2-yl)cyclohex-3-en-1-yl acetate
- EINECS 305-823-1
- Terpinen-1-yl, acetate
- HTFJGCGGTGREIF-UHFFFAOYSA-N
- DTXSID30915138
- 95046-35-8
-
- Inchi: 1S/C12H20O2/c1-9(2)11-5-7-12(4,8-6-11)14-10(3)13/h5,9H,6-8H2,1-4H3
- InChI Key: HTFJGCGGTGREIF-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1(C)CC=C(C(C)C)CC1
Computed Properties
- Exact Mass: 196.14633
- Monoisotopic Mass: 196.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2.6
Experimental Properties
- Density: 0.95
- Boiling Point: 236.3°Cat760mmHg
- Flash Point: 87.9°C
- Refractive Index: 1.467
3-Cyclohexen-1-ol,1-methyl-4-(1-methylethyl)-, 1-acetate Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
95046-35-8 (3-Cyclohexen-1-ol,1-methyl-4-(1-methylethyl)-, 1-acetate) Related Products
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